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Compound of Interest

Compound Name: 2,3-Dimethylbut-3-enal

Cat. No.: B15313343

Disclaimer: This document provides a summary of publicly available information on 2,3-
Dimethylbut-3-enal (CAS 80719-79-5). A comprehensive literature search revealed a
significant lack of specific experimental data for this compound. The majority of the presented
properties are computationally predicted, and no detailed experimental protocols for its
synthesis or biological studies were found. Therefore, this guide outlines the available
information and highlights areas where data is absent.

Compound Identification and Computed Properties

2,3-Dimethylbut-3-enal is an organic compound with the molecular formula CeH100.[1][2] It
belongs to the class of unsaturated aldehydes.

Table 1: Compound Identification

Identifier Value

CAS Number 80719-79-5

IUPAC Name 2,3-dimethylbut-3-enal[2]

Molecular Formula CeH100[1][2]

Molecular Weight 98.14 g/mol [1][2]

Canonical SMILES CC(C=0)C(=C)C[2]

INChl Key FULBADAVZOAOHS-UHFFFAOYSA-N[2]
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Table 2: Computed Physicochemical Properties

Property Value Source
XLogP3-AA 1.7 PubChem|[2]
Hydrogen Bond Donor Count 0 PubChem][2]
Hydrogen Bond Acceptor

Count 1 PubChem|[2]
Rotatable Bond Count 2 PubChem|[2]
Exact Mass 98.073164938 g/mol PubChem|[2]
Monoisotopic Mass 98.073164938 g/mol PubChem][2]
Topological Polar Surface Area  17.1 A2 PubChem|[2]
Heavy Atom Count 7 PubChem[2]
Complexity 84.2 PubChem|[2]

Synthesis and Reactivity
Proposed Synthesis Route

No specific, experimentally validated synthesis protocol for 2,3-Dimethylbut-3-enal has been
found in the reviewed literature. However, a common method for the synthesis of aldehydes is
the oxidation of primary alcohols. For the related compound, 3-methylbut-3-enal, Swern
oxidation of 3-methylbut-3-en-1-ol is a known synthetic route.[3] A similar approach could
hypothetically be employed for the synthesis of 2,3-Dimethylbut-3-enal from its corresponding
primary alcohol, 2,3-dimethylbut-3-en-1-ol.
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Proposed Synthesis Workflow: Swern Oxidation

1. Oxalyl Chloride, DMSO

(2,3—Dimethylbut—3—en—l—ol 2. Triethylamine Alkoxysulfonium Ylide Intramolecular Proton Transfer 2,3-Dimethylbut-3-enal

General Cellular Interactions of o,B-Unsaturated Aldehydes

o,B-Unsaturated Aldehyde Michael Addition Cellular Nucleophiles Leads to Cellular Responses
(e.g., Isomer of 80719-79-5) (e.g., Cysteine residues in proteins, Glutathione) (e.9., Enzyme inhibition, Oxidative stress, Apoptosis)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b15313343?utm_src=pdf-body-img
https://www.benchchem.com/product/b15313343?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/2-3-dimethylbut-3-enal-dic3318783.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dimethylbut-3-enal
https://www.benchchem.com/product/b3045679
https://www.benchchem.com/product/b15313343#cas-number-80719-79-5-properties
https://www.benchchem.com/product/b15313343#cas-number-80719-79-5-properties
https://www.benchchem.com/product/b15313343#cas-number-80719-79-5-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15313343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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